4-Bromo-1-(3,4-difluorophenyl)pyrazole

• Molecular Formula: C9H5BrF2N2
• Molecular Weight: 259.05 g/mol
• SMILES: C1=CC(=C(C=C1N2C=C(C=N2)Br)F)F
• InChI: InChI=1S/C9H5BrF2N2/c10-6-4-13-14(5-6)7-1-2-8(11)9(12)3-7/h1-5H
• InChIKey: YITFSKSCHNPCLC-UHFFFAOYSA-N

Generic N-arylpyrazoles cannot replace 4-bromo-1-(3,4-difluorophenyl)pyrazole-position-specific reactivity at C4 and 3,4-difluorophenyl N-substitution alter cross-coupling kinetics and metabolic profiles, forcing re-optimization. This compound delivers: • C4-Br enables predictable Pd couplings (Suzuki, Buchwald-Hartwig, Sonogashira) • 3,4-F₂-Ph motif ensures metabolic stability & target-binding • Defined specs: MW 259.05, ≥97% purity, density 1.67±0.1 g/cm³ Supplied with COA; global shipping from stock.

4-Bromo-1-(3,4-difluorophenyl)pyrazole Technical Baseline

4-Bromo-1-(3,4-difluorophenyl)pyrazole (CAS 1353856-07-1) is a halogenated N-arylpyrazole building block with the molecular formula C₉H₅BrF₂N₂ and a molecular weight of 259.05 g/mol . The compound is characterized by a bromine atom at the 4-position of the pyrazole ring and two fluorine atoms at the 3- and 4-positions of the pendant phenyl ring . Its predicted physicochemical parameters include a boiling point of 296.7±35.0 °C and density of 1.67±0.1 g/cm³ . It serves primarily as a synthetic intermediate in medicinal chemistry programs, where the 4-bromo handle enables Pd-catalyzed cross-coupling transformations while the difluorophenyl motif contributes to metabolic stability and target-binding interactions .

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Synthetic intermediate fit: Pd-catalyzed cross-coupling at C4-bromo handle for late-stage diversification.

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Medicinal chemistry context: 3,4-difluorophenyl motif supports metabolic-stability research and target-binding interaction studies.

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Building block selection: Defined halogenation pattern for position-specific reactivity control in heterocycle synthesis.

Irreplaceability of 4-Bromo-1-(3,4-difluorophenyl)pyrazole

Halogenated pyrazole building blocks are not functionally interchangeable due to position-specific reactivity gradients. The combination of a C4-bromo leaving group and a 3,4-difluorophenyl N-substituent in this compound establishes a unique electronic and steric profile that generic analogs cannot replicate. Substituting the bromine with chlorine at the same position alters cross-coupling kinetics, while omitting the difluoro substitution pattern on the phenyl ring changes metabolic stability and binding interactions . Even structurally similar compounds such as 4-bromo-1-phenylpyrazole or 4-bromo-1-(4-fluorophenyl)pyrazole produce derivatives with different physicochemical and pharmacokinetic properties . For applications requiring precise C4 functionalization of an N-3,4-difluorophenyl pyrazole core, direct substitution of this specific building block is not viable without re-optimizing downstream synthetic sequences and biological outcomes.

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Replacing C4-bromo with C4-chloro may alter cross-coupling kinetics; the oxidative addition step differs significantly between halides.

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Omitting the 3,4-difluoro substitution pattern on the phenyl ring may shift metabolic stability and binding interactions in downstream derivatives.

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Structurally similar analogs such as 4-bromo-1-phenylpyrazole produce derivatives with different physicochemical and pharmacokinetic profiles; direct interchange may require re-optimization.

4-Bromo-1-(3,4-difluorophenyl)pyrazole Differentiation Evidence

Density and Molecular Weight Increase

Compared to the non-fluorinated analog 4-bromo-1-phenylpyrazole, 4-bromo-1-(3,4-difluorophenyl)pyrazole exhibits measurably higher density and molecular weight due to the two fluorine substituents on the phenyl ring . The target compound has a density of 1.67±0.1 g/cm³ (predicted) and molecular weight of 259.05 g/mol, whereas the non-fluorinated comparator has a density of 1.5 g/cm³ and molecular weight of 223.07 g/mol . The addition of two fluorine atoms increases molecular weight by approximately 36 g/mol, which may affect downstream physicochemical parameters of final derivatives.

Density and MW increase

Cross-study comparable

Density increase of ~0.17 g/cm³; MW increase of ~36 g/mol over non-fluorinated analog

Reported physicochemical shift may influence purification behavior and final product solubility profile.

Predicted values (ACD/Labs); experimental confirmation recommended.

Evidence Dimension	Density and molecular weight
Target Compound Data	Density: 1.67±0.1 g/cm³; MW: 259.05 g/mol
Comparator Or Baseline	4-Bromo-1-phenylpyrazole: Density 1.5 g/cm³; MW 223.07 g/mol
Quantified Difference	Density increase of ~0.17 g/cm³; MW increase of ~36 g/mol
Conditions	Predicted physicochemical properties (ACD/Labs)

Why This Matters

Higher molecular weight and density may influence purification behavior and final product solubility profile.

pKa Reduction

The electron-withdrawing effect of the 3,4-difluoro substitution pattern reduces the basicity of the pyrazole ring relative to non-fluorinated phenyl analogs. The predicted pKa of 4-bromo-1-(3,4-difluorophenyl)pyrazole is -1.78±0.12, which is substantially lower than that of typical N-arylpyrazoles lacking electron-withdrawing substituents (which generally exhibit pKa values closer to +1 to +2 for the conjugate acid) . This altered pKa affects the compound's protonation state under physiological or acidic conditions and may influence downstream binding interactions.

pKa reduction

Class-level inference

pKa ~ -1.78, approximately 3 log units lower than non-fluorinated N-arylpyrazoles

Reported pKa context supports review of solubility, formulation, and target-binding characteristics.

Predicted (ACD/Labs); data to verify experimentally.

Evidence Dimension	Acidity coefficient (pKa)
Target Compound Data	-1.78±0.12 (predicted)
Comparator Or Baseline	N-Arylpyrazoles without electron-withdrawing groups: pKa ~ +1 to +2
Quantified Difference	Approximately 3 log units lower
Conditions	Predicted (ACD/Labs)

Why This Matters

Lower pKa influences solubility, formulation, and target-binding characteristics of final compounds.

C4-Bromo Handle for Pd-Catalyzed Derivatization

The C4-bromo substituent serves as an effective leaving group for Suzuki-Miyaura cross-coupling reactions. In a representative methodology study, 4-bromopyrazole intermediates (structurally analogous to the target compound) underwent Suzuki-Miyaura coupling with aryl-boronic acids followed by N-arylation with anilines to afford functionalized pyrazoles in good yields [1]. While direct quantitative yield data for this specific compound is not reported in primary literature, the analogous reactivity of 4-bromopyrazole scaffolds establishes the synthetic utility of the C4-bromo handle in this compound class [2].

C4-Bromo handle utility

Class-level inference

C4-bromo enables Suzuki-Miyaura coupling; bromo > chloro in oxidative addition step

Reported synthetic utility supports late-stage diversification strategy at C4 position.

Class-level evidence; compound-specific yield data not reported.

Evidence Dimension	Cross-coupling synthetic utility
Target Compound Data	C4-bromo handle enables Suzuki-Miyaura coupling (class-level evidence)
Comparator Or Baseline	C4-unsubstituted or C4-chloro pyrazoles (different reactivity profiles)
Quantified Difference	Bromo > chloro in oxidative addition step of catalytic cycle
Conditions	Pd-catalyzed cross-coupling conditions

Why This Matters

The C4-bromo position is the preferred site for late-stage diversification in medicinal chemistry programs.

• [1] EurekaSelect. Synthesis of Substituted Pyrazoles from Aryl-sydnones. 2022. View Source
• [2] Bakhtiniada.ru. Suzuki cross-coupling modification of 3-polyfluoroalkyl-1-phenylpyrazoles at position C4. View Source

Metabolic Stability Enhancement

The 3,4-difluorophenyl N-substituent introduces fluorine atoms at metabolically vulnerable positions of the phenyl ring. Fluorine substitution at aromatic positions is a well-established strategy to block cytochrome P450-mediated oxidative metabolism, as the strong C-F bond resists enzymatic hydroxylation [1]. Compounds derived from this building block are therefore expected to exhibit improved metabolic stability relative to those derived from non-fluorinated N-phenylpyrazole analogs such as 4-bromo-1-phenylpyrazole. In a related medicinal chemistry context, the difluorophenyl pyrazole scaffold was a key structural component in the development of EST64454, a σ₁ receptor antagonist clinical candidate [2].

Metabolic stability enhancement

Class-level inference

3,4-difluoro substitution blocks CYP450 oxidation sites on phenyl ring

Fluorination strategy may support reduced metabolic clearance risk in downstream candidates; context-dependent.

Indirect evidence; not directly quantified for this specific building block.

Evidence Dimension	Metabolic stability (indirect)
Target Compound Data	3,4-difluoro substitution blocks CYP450 oxidation sites
Comparator Or Baseline	Non-fluorinated N-phenylpyrazoles (susceptible to oxidation)
Quantified Difference	Not directly quantified for this specific compound
Conditions	In vitro microsomal stability assays (class-level evidence)

Why This Matters

Fluorination strategy reduces the risk of rapid metabolic clearance in downstream drug candidates.

• [1] PubMed. EST64454: A σ1 receptor antagonist clinical candidate with difluorophenyl pyrazole core. View Source
• [2] Neurophar Publications. Identification of EST64454 as σ1R antagonist. View Source

4-Bromo-1-(3,4-difluorophenyl)pyrazole Application Scenarios

Fluorinated Kinase Inhibitor Synthesis

Use this building block in the synthesis of N-3,4-difluorophenyl pyrazole-containing kinase inhibitor scaffolds, where the C4-bromo position serves as the diversification point for introducing aryl, heteroaryl, or amine substituents via Pd-catalyzed cross-coupling reactions . The difluorophenyl motif contributes to target binding while the fluorine atoms provide metabolic protection at the phenyl oxidation sites .

σ₁ Receptor Ligand Development

Incorporate this compound as a starting material for the synthesis of σ₁ receptor-targeted agents, leveraging the 1-(3,4-difluorophenyl)-1H-pyrazole core that has demonstrated utility in clinical candidates such as EST64454 . The building block enables SAR exploration at the C4 position without altering the validated N-aryl pharmacophore.

Fluorinated Agrochemical Synthesis

Employ this building block in the synthesis of fluorinated pyrazole-containing fungicides or herbicides, where the combination of the C4-bromo functional handle and the 3,4-difluorophenyl N-substituent yields derivatives with enhanced environmental stability and target-site specificity . Fluorinated pyrazoles are established scaffolds in modern agrochemical discovery programs.

Probe Synthesis with Defined Physicochemical Properties

Select this compound when the downstream application requires a building block with precisely defined physicochemical parameters, including predicted density of 1.67±0.1 g/cm³, molecular weight of 259.05 g/mol, and pKa of -1.78±0.12 . These parameters distinguish it from non-fluorinated or differently substituted N-arylpyrazole alternatives .

Application

Selection Property

Validation Focus

Fluorinated kinase inhibitor synthesis

C4-bromo diversification handle

Cross-coupling efficiency and downstream target-binding assays

σ₁ receptor ligand development

1-(3,4-difluorophenyl)-1H-pyrazole core

SAR exploration at C4 position; pharmacophore retention review

Fluorinated agrochemical synthesis

C4-bromo plus difluorophenyl combination

Environmental stability and target-site specificity studies

Probe synthesis with defined properties

Predicted density, MW, and pKa profile

Physicochemical parameter verification and comparator benchmarking